Cas no 1211511-65-7 (2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride)
2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [2-(1,3-benzothiazol-2-yl)-2-methylpropyl]amine dihydrochloride
- 2-Benzothiazol-2-yl-2-methyl-propylamine
- 2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine
- T5232
- 2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine dihydrochloride
- 2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride
-
- MDL: MFCD18453396
- Inchi: 1S/C11H14N2S/c1-11(2,7-12)10-13-8-5-3-4-6-9(8)14-10/h3-6H,7,12H2,1-2H3
- InChI Key: HQIWOQAXHCOMOF-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C(C)(C)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 206
- XLogP3: 2.6
- Topological Polar Surface Area: 67.2
2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B289490-50mg |
[2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]amine dihydrochloride |
1211511-65-7 | 50mg |
$ 235.00 | 2022-06-07 | ||
| TRC | B289490-100mg |
[2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]amine dihydrochloride |
1211511-65-7 | 100mg |
$ 390.00 | 2022-06-07 | ||
| TRC | B289490-250mg |
[2-(1,3-Benzothiazol-2-yl)-2-methylpropyl]amine dihydrochloride |
1211511-65-7 | 250mg |
$ 770.00 | 2022-06-07 | ||
| Enamine | EN300-907684-0.05g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 0.05g |
$249.0 | 2025-02-21 | |
| Enamine | EN300-907684-0.1g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 0.1g |
$372.0 | 2025-02-21 | |
| Enamine | EN300-907684-0.25g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 0.25g |
$530.0 | 2025-02-21 | |
| Enamine | EN300-907684-0.5g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 0.5g |
$835.0 | 2025-02-21 | |
| Enamine | EN300-907684-1.0g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 1.0g |
$1070.0 | 2025-02-21 | |
| Enamine | EN300-907684-2.5g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 2.5g |
$2100.0 | 2025-02-21 | |
| Enamine | EN300-907684-5.0g |
2-(1,3-benzothiazol-2-yl)-2-methylpropan-1-amine |
1211511-65-7 | 95.0% | 5.0g |
$3105.0 | 2025-02-21 |
2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride
Comprehensive Overview of 2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride (CAS No. 1211511-65-7)
2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride (CAS No. 1211511-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzothiazole core and dihydrochloride salt form, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.
The benzothiazole moiety in 2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride is known for its versatility in medicinal chemistry. This heterocyclic structure is often associated with bioactive molecules, making it a key focus in the design of new therapeutic agents. The addition of the 2-methylpropylamine group further enhances its potential interactions with biological targets, which is why this compound is frequently explored in central nervous system (CNS) research.
One of the most frequently asked questions about CAS No. 1211511-65-7 is its solubility and stability in various solvents. Studies indicate that the dihydrochloride form improves its water solubility, which is crucial for in vitro and in vivo experiments. Researchers also inquire about its synthetic pathways, as optimizing its production is essential for scaling up laboratory findings to industrial applications. Recent advancements in green chemistry have also sparked interest in more sustainable synthesis methods for this compound.
Another trending topic related to 2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride is its potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are actively investigating compounds with neuroprotective properties. The structural features of this molecule suggest it could interact with key enzymes or receptors involved in these diseases, making it a subject of ongoing preclinical studies.
From a commercial perspective, the demand for CAS No. 1211511-65-7 is steadily increasing, particularly in the pharmaceutical intermediates market. Suppliers and manufacturers are focusing on high-purity grades to meet the needs of academic and industrial researchers. Additionally, regulatory compliance and quality control are critical considerations, as impurities can significantly impact experimental outcomes. This has led to a growing emphasis on advanced analytical techniques, such as HPLC and mass spectrometry, for characterizing this compound.
In summary, 2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride (CAS No. 1211511-65-7) is a compound of high interest in both academic and industrial settings. Its unique chemical structure, combined with its potential applications in drug discovery and neurodegenerative research, positions it as a valuable tool for scientists. As research continues to evolve, this compound is likely to remain at the forefront of innovative therapeutic developments.
1211511-65-7 (2-(1,3-Benzothiazol-2-yl)-2-methylpropylamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)